Cas no 1284-72-6 (Bis(cyclopentadienyl)magnesium)

• Product Name: Bis(cyclopentadienyl)magnesium
• CAS No: 1284-72-6
• MF: C₁₀H₁₀Mg
• MW: 154.491403102875
• MDL: MFCD00134487
• CID: 83534
• PubChem ID: 21881267
• Update Time: 2025-06-08

Bis(cyclopentadienyl)magnesium Chemical and Physical Properties

Names and Identifiers

• Bis(cyclopentadienyl)magnesium
• Di(cyclopentadienyl)magnesium
• DICYCLOPENTADIENYL MAGNESIUM
• Magncsocenc
• Magnesocene
• MAGNESOCENE,SUBLIMED
• Di-pi-cyclopentadienylmagnesium
• Magnesium dicyclopentadienide
• BIS(CYCLOPENTADIENYL)MAGNESIUM(II)
• bis(cyclopentadienyl)magnesium, sublimed
• Dicyclopentadienylmagnesium
• MAGNESOCENE, SUBLIMED, 97%
• Bis(cyclopentadienyl)magnesium 97%
• Bis(cyclopentadienyl)magnesium(99.9+%-Mg)
• Bis(cyclopentadienyl)magnesium (99.99%-Mg)
• 4-HYDROXY-6-INDOLECARBOXYLICACID
• magnesium;cyclopenta-1,3-diene
• 1284-72-6
• bis-cyclopentadienyl magnesium
• AKOS015914833

• MDL： MFCD00134487
• Inchi： 1S/2C5H5.Mg/c2*1-2-4-5-3-1;/h2*1-3H,4H2;/q2*-1;+2
• InChI Key： QBJCZLXULXFYCK-UHFFFAOYSA-N
• SMILES： [Mg+2].[C-]1=CC=CC1.[C-]1=CC=CC1

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 83.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White solid. Sensitive to air and humidity.
• Density: Not available
• Melting Point: 176-178 ºC
• Boiling Point: 290°C
• Flash Point: 290°C
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 2.04300
• Solubility: React with water
• Sensitiveness: Air & Moisture Sensitive

Bis(cyclopentadienyl)magnesium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3393 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： 17-34-14-11
• Safety Instruction： S26-S36/37/39-S43-S45-S8
• Hazardous Material Identification：
• Safety Term：4.2
• Packing Group：I
• Risk Phrases：R17
• Packing Group：I
• Hazard Level：4.2
• HazardClass：4.2
• PackingGroup：I
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Material Chemicals Electrical Materials

Additional information on Bis(cyclopentadienyl)magnesium

Bis(cyclopentadienyl)magnesium (CAS No. 1284-72-6): A Key Intermediate in Modern Organometallic Chemistry and Pharmaceutical Synthesis

Bis(cyclopentadienyl)magnesium, with the chemical formula Mg(C₅H₅)₂, is a notable organometallic compound characterized by its high reactivity and versatility. Its CAS number, CAS No. 1284-72-6, identifies it as a well-documented substance in the chemical industry, particularly in the synthesis of complex organic molecules. This compound serves as a critical intermediate in various applications, including pharmaceuticals, materials science, and catalysis, underscoring its importance in contemporary chemical research.

The unique structure of Bis(cyclopentadienyl)magnesium arises from its magnesium center coordinated to two cyclopentadienyl (C₅H₅) ligands. This arrangement imparts significant electrophilic character to the magnesium atom, making it highly susceptible to nucleophilic attack. Such reactivity is harnessed in cross-coupling reactions, which are fundamental to constructing carbon-carbon bonds—a cornerstone of organic synthesis. The compound’s ability to participate in these reactions has made it indispensable in the development of novel pharmaceuticals and advanced materials.

In recent years, the applications of Bis(cyclopentadienyl)magnesium have expanded considerably, driven by advancements in synthetic methodologies and an increased demand for complex molecular architectures. One of the most prominent areas of research involves its use in pharmaceutical synthesis. For instance, it has been employed in the preparation of heterocyclic compounds, which are prevalent in many drugs due to their biological activity. The compound’s role in facilitating such syntheses has been highlighted in several studies, demonstrating its value in streamlining drug development pipelines.

The compound’s reactivity also makes it a valuable tool in catalysis. Researchers have explored its use as a precursor to more sophisticated catalysts, particularly in transition-metal-catalyzed reactions. These catalysts are pivotal in industrial processes, where they enable efficient and selective transformations that would otherwise be challenging or impossible. The incorporation of Bis(cyclopentadienyl)magnesium into such systems has led to improved yields and reduced reaction times, contributing to more sustainable chemical manufacturing practices.

Recent studies have also delved into the mechanistic aspects of reactions involving Bis(cyclopentadienyl)magnesium. Understanding these mechanisms is crucial for optimizing reaction conditions and designing new synthetic strategies. For example, computational chemistry has been used to model the interaction between this compound and various substrates, providing insights into how these reactions proceed at the molecular level. Such knowledge is not only academically fascinating but also practically beneficial for chemists seeking to harness its potential more effectively.

The safety and handling of Bis(cyclopentadienyl)magnesium are also areas of active investigation. While it is not classified as a hazardous material under standard definitions, proper precautions must be taken due to its reactivity with air and moisture. Research into stabilizing formulations and storage conditions has been ongoing, with the goal of making its use more convenient and safer for researchers worldwide. These efforts reflect the broader trend in chemical research toward improving both efficiency and safety.

The future prospects for Bis(cyclopentadienyl)magnesium are bright, with ongoing research uncovering new applications and refining existing ones. As the demand for sophisticated organic molecules grows—particularly in pharmaceuticals—the role of this versatile organometallic compound is likely to expand further. Its continued relevance underscores the importance of organometallic chemistry as a discipline that drives innovation across multiple scientific fields.